Methyl 1-(4-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate

• IUPAC Name: methyl 1-(4-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate
• InChI: InChI=1S/C17H14FNO3/c1-22-17(21)13-4-7-15-12(10-13)8-9-19(15)16(20)11-2-5-14(18)6-3-11/h2-7,10H,8-9H2,1H3
• InChI Key: LHQLGLCVHQOYKJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)N(CC2)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H14FNO3
• Molecular Weight: 299.30 g/mol

Description

Methyl 1-(4-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate, also known as JWH-018, is a synthetic cannabinoid that was first synthesized in 1995. It is a potent agonist of the cannabinoid receptors CB1 and CB2 and has been used in scientific research for its potential therapeutic applications.

Scientific Research Applications

Methyl 1-(4-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate has been used in scientific research for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and neuroprotective effects in animal models. It has also been studied for its potential use in the treatment of anxiety, depression, and addiction.

Mechanism of Action

Methyl 1-(4-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate is a potent agonist of the cannabinoid receptors CB1 and CB2. It binds to these receptors and activates them, leading to a wide range of physiological and biochemical effects. The exact mechanism of action of Methyl 1-(4-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate is not fully understood, but it is thought to modulate the release of neurotransmitters such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects
Methyl 1-(4-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate has a wide range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature in animal models. It also has analgesic and anti-inflammatory effects, which may be mediated by its effects on the cannabinoid receptors. Methyl 1-(4-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate has also been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

Methyl 1-(4-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate has several advantages for use in lab experiments. It is a potent and selective agonist of the cannabinoid receptors, which makes it useful for studying the physiological and biochemical effects of these receptors. It is also relatively easy to synthesize and has a long shelf life. However, there are also several limitations to using Methyl 1-(4-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate in lab experiments. It has a complex mechanism of action, which makes it difficult to interpret the results of experiments. It is also highly lipophilic, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on Methyl 1-(4-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate. One area of interest is its potential use in the treatment of anxiety, depression, and addiction. Another area of interest is its effects on the endocannabinoid system, which is involved in a wide range of physiological and biochemical processes. Finally, there is interest in developing more selective agonists of the cannabinoid receptors that have fewer side effects than Methyl 1-(4-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate.
Conclusion
In conclusion, Methyl 1-(4-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate is a synthetic cannabinoid that has been used in scientific research for its potential therapeutic applications. It is a potent agonist of the cannabinoid receptors CB1 and CB2 and has a wide range of biochemical and physiological effects. While there are several advantages to using Methyl 1-(4-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate in lab experiments, there are also several limitations. Future research on Methyl 1-(4-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate will likely focus on its potential therapeutic applications and its effects on the endocannabinoid system.

Synthesis Methods

Methyl 1-(4-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate is synthesized using a multi-step process that involves the reaction of 4-fluorobenzoyl chloride with 2,3-dihydroindole-5-carboxylic acid to form the intermediate 4-fluorobenzoyl-2,3-dihydroindole-5-carboxylic acid. This intermediate is then converted to Methyl 1-(4-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate by reacting it with methyl iodide and a strong base such as potassium carbonate.